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Compound of Interest

Compound Name: 4-(2-Oxopropoxy)benzoic acid

CAS No.: 18859-30-8

Cat. No.: B14698851

Get Quote

CAS Number: 15482-54-9

Abstract
This technical guide provides a comprehensive overview of 4-(2-oxopropyl)benzoic acid (CAS:

15482-54-9), a bifunctional molecule of interest to researchers in medicinal chemistry and drug

development. This document elucidates the compound's chemical identity, physicochemical

properties, a detailed synthesis protocol, and its potential applications, with a focus on

providing practical, field-proven insights. The information presented herein is supported by

authoritative sources to ensure scientific integrity and to empower researchers in their pursuit

of novel therapeutic agents.

Introduction and Chemical Identity
4-(2-Oxopropyl)benzoic acid, also known as (4-carboxyphenyl)acetone or p-acetonylbenzoic

acid, is an aromatic organic compound featuring both a carboxylic acid and a ketone functional

group.[1] This dual functionality makes it a versatile building block in organic synthesis,

allowing for a range of chemical modifications at either the acidic carboxyl moiety or the
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reactive keto group. Its structure presents a valuable scaffold for the design of novel molecules

with potential biological activity.

The precise identification of this compound is crucial for experimental reproducibility. The

Chemical Abstracts Service (CAS) has assigned the number 15482-54-9 to 4-(2-

oxopropyl)benzoic acid.[1]

Key Identifiers:

IUPAC Name: 4-(2-oxopropyl)benzoic acid[1]

Synonyms: (4-CARBOXYPHENYL)ACETONE, 4-Acetonylbenzoic acid, p-Acetonylbenzoic

acid[1]

Molecular Formula: C₁₀H₁₀O₃[1]

Molecular Weight: 178.18 g/mol [1]

Canonical SMILES: CC(=O)CC1=CC=C(C=C1)C(=O)O[1]

InChI Key: FLZUYXUBDVKWPO-UHFFFAOYSA-N[1]

Physicochemical Properties
A thorough understanding of the physicochemical properties of a compound is fundamental to

its application in research and development, influencing factors such as solubility, formulation,

and reaction kinetics.
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Property Value Source

Melting Point 156-157 °C [2]

XLogP3 1.4 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Rotatable Bond Count 2 [1]

Exact Mass 178.062994177 Da [1]

Monoisotopic Mass 178.062994177 Da [1]

Topological Polar Surface Area 54.4 Å² [1]

Heavy Atom Count 13 [1]

Synthesis of 4-(2-Oxopropyl)benzoic Acid
The synthesis of 4-(2-oxopropyl)benzoic acid can be approached through various synthetic

routes. A plausible and efficient method involves a multi-step pathway starting from the readily

available 4-aminobenzoic acid. This pathway leverages classical organic reactions, providing a

reliable method for laboratory-scale synthesis.

The rationale for this synthetic approach is based on the robust and well-documented nature of

diazotization reactions of aromatic amines, followed by a substitution reaction to introduce the

desired carbon framework.

Synthetic Workflow Diagram
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Step 1: Diazotization

Step 2: Acetoacetylation Step 3: Hydrolysis and Decarboxylation

4-Aminobenzoic Acid
4-Carboxybenzenediazonium Chloride

  NaNO₂, HCl (aq)
  0-5 °C

Intermediate Adduct

  Cu(I) catalyst, Base

Ethyl Acetoacetate 4-(2-Oxopropyl)benzoic Acid  Aqueous Acid, Heat

Click to download full resolution via product page

Caption: Synthetic workflow for 4-(2-Oxopropyl)benzoic Acid.

Detailed Experimental Protocol
Expertise & Experience Commentary: This protocol is designed to be self-validating by

including clear checkpoints and expected observations. The temperature control in Step 1 is

critical to prevent the decomposition of the diazonium salt. In Step 2, the choice of a copper(I)

catalyst is based on its proven efficacy in promoting the coupling of diazonium salts with β-keto

esters. The final hydrolysis and decarboxylation in Step 3 are driven by acidic conditions and

heat to yield the target molecule.

Step 1: Diazotization of 4-Aminobenzoic Acid

In a 250 mL beaker, suspend 13.7 g (0.1 mol) of 4-aminobenzoic acid in 100 mL of water.

Cool the suspension to 0-5 °C in an ice-water bath with continuous stirring.

Slowly add 25 mL of concentrated hydrochloric acid to the cooled suspension.

Prepare a solution of 7.0 g (0.1 mol) of sodium nitrite in 20 mL of water and cool it to 0-5 °C.
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Add the cold sodium nitrite solution dropwise to the 4-aminobenzoic acid suspension,

ensuring the temperature remains below 5 °C. Continue stirring for 20-30 minutes after the

addition is complete to ensure full formation of the 4-carboxybenzenediazonium chloride

intermediate.

Step 2: Acetoacetylation

In a separate 500 mL flask, prepare a solution of 13.0 g (0.1 mol) of ethyl acetoacetate and a

suitable base (e.g., sodium acetate) in an appropriate solvent like acetone.

Add a catalytic amount of a copper(I) salt (e.g., cuprous chloride).

Slowly add the cold diazonium salt solution from Step 1 to the ethyl acetoacetate solution

with vigorous stirring. Maintain the temperature below 10 °C.

After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2

hours.

Step 3: Hydrolysis and Decarboxylation

To the reaction mixture from Step 2, add an excess of dilute sulfuric acid or hydrochloric

acid.

Heat the mixture to reflux for 1-2 hours to facilitate the hydrolysis of the ester and

subsequent decarboxylation.

Cool the reaction mixture to room temperature, which should cause the product to

precipitate.

Collect the crude 4-(2-oxopropyl)benzoic acid by vacuum filtration.

Wash the solid with cold water to remove any inorganic impurities.

Purify the product by recrystallization from a suitable solvent, such as an ethanol-water

mixture, to yield pure 4-(2-oxopropyl)benzoic acid.

Applications in Drug Development and Research
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While specific applications of 4-(2-oxopropyl)benzoic acid are not extensively documented in

peer-reviewed literature, its structural motifs are present in molecules with known biological

activities. Benzoic acid and its derivatives are widely recognized for their diverse

pharmacological potential, including antimicrobial, anti-inflammatory, and anticancer properties.

[3][4]

A structurally related compound, 4-(2,2-dimethyl-1-oxopropyl)benzoic acid, is a component of a

prodrug investigated as a potent hypoglycemic agent that acts by inhibiting hepatic

gluconeogenesis.[5] This suggests that the 4-(oxopropyl)benzoic acid scaffold could be a

valuable starting point for the design of novel therapeutics targeting metabolic disorders. The

ketone and carboxylic acid functionalities provide handles for creating libraries of derivatives for

structure-activity relationship (SAR) studies.

Potential Therapeutic Targeting Pathway

4-(2-Oxopropyl)benzoic Acid
Derivative

Target Enzyme
(e.g., in Gluconeogenesis)

Binding

Inhibition of
Enzymatic Activity

Downstream Metabolic Effect
(e.g., Reduced Glucose Production)

Therapeutic Outcome
(e.g., Hypoglycemic Effect)

Click to download full resolution via product page
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Caption: Hypothetical mechanism of action for a drug candidate.

Spectral Data Interpretation
The structural features of 4-(2-oxopropyl)benzoic acid give rise to a characteristic spectral

fingerprint.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for

the aromatic protons, the methylene protons adjacent to the ketone and the benzene ring,

and the methyl protons of the acetyl group. The carboxylic acid proton will appear as a broad

singlet at a downfield chemical shift. The aromatic protons will likely exhibit a complex

splitting pattern characteristic of a 1,4-disubstituted benzene ring.

Infrared (IR) Spectroscopy: The IR spectrum will be characterized by strong absorption

bands corresponding to the C=O stretching vibrations of both the carboxylic acid and the

ketone. A broad O-H stretching band from the carboxylic acid dimer will also be prominent.[6]

[7]

Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the

molecular weight of the compound. Common fragmentation patterns for benzoic acids

include the loss of a hydroxyl radical (•OH) and the loss of the entire carboxyl group

(•COOH).[8][9]

Safety and Handling
As a Senior Application Scientist, ensuring laboratory safety is paramount. 4-(2-

oxopropyl)benzoic acid should be handled with the appropriate precautions for a fine chemical.

Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves.

Handling: Avoid inhalation of dust and contact with skin and eyes. Work in a well-ventilated

area, preferably in a chemical fume hood. In case of contact, rinse the affected area

thoroughly with water.

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container. Keep

away from strong oxidizing agents and bases.
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Disposal: Dispose of the chemical and any contaminated materials in accordance with local,

state, and federal regulations for hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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